Cas no 922089-02-9 (2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 922089-02-9
• MF: C₂₅H₃₄N₄O₂
• MW: 422.563066005707
• CID: 6043357
• PubChem ID: 44024576
• Update Time: 2025-05-30

2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• 2-ethoxy-N-[2-(1-methyl-2,3-dihydroindol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• SR-01000911811
• F2291-0334
• 2-ethoxy-N-[2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• SR-01000911811-1
• 2-ethoxy-N-(2-(1-methylindolin-5-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide
• 922089-02-9
• AKOS024636295

• Inchi： 1S/C25H34N4O2/c1-4-31-24-8-6-5-7-21(24)25(30)26-18-23(29-15-13-27(2)14-16-29)19-9-10-22-20(17-19)11-12-28(22)3/h5-10,17,23H,4,11-16,18H2,1-3H3,(H,26,30)
• InChI Key： WFUVZMQBWCAEBW-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCN2C)N1CCN(C)CC1)(=O)C1=CC=CC=C1OCC

Computed Properties

• Exact Mass: 422.26817634g/mol
• Monoisotopic Mass: 422.26817634g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 580
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 48Ų

Additional information on 2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Introduction to 2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 922089-02-9, formally known as 2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide, represents a fascinating molecule in the realm of chemical biology and pharmaceutical research. This compound, characterized by its intricate structural framework, has garnered significant attention due to its potential biological activities and its relevance in the development of novel therapeutic agents. The structural motif of this benzamide derivative incorporates several key pharmacophoric elements, including an indole ring system and a piperazine moiety, which are well-documented for their role in modulating various biological pathways.

In recent years, the exploration of indole derivatives has been extensively studied for their diverse pharmacological properties. The indole ring, particularly when substituted appropriately, exhibits a broad spectrum of biological activities ranging from antimicrobial to anti-inflammatory effects. The presence of a 1-methyl-2,3-dihydro-1H-indol-5-yl group in this compound suggests a potential interaction with serotonin receptors, which are implicated in mood regulation, pain perception, and neuroprotection. This feature positions the molecule as a promising candidate for further investigation in the context of central nervous system (CNS) disorders.

The benzamide moiety is another critical component of this compound that contributes to its pharmacological profile. Benzamides are known for their ability to interact with various enzymes and receptors, making them valuable scaffolds in drug design. In particular, the N-substituted benzamide structure has been widely explored for its potential in treating conditions such as cancer, inflammation, and neurological disorders. The specific substitution pattern in this compound, including the 2-(4-methylpiperazin-1-yl)ethyl group, further enhances its binding affinity to target proteins and enzymes.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex bioactive molecules. The structural flexibility provided by the ethoxy and piperazine substituents allows for further derivatization, enabling researchers to fine-tune its biological activity. This adaptability is crucial in drug discovery pipelines, where iterative modifications are often necessary to optimize potency and selectivity.

Recent advancements in computational chemistry have facilitated the rapid screening of such compounds for their biological potential. Molecular docking studies have shown that this benzamide derivative exhibits favorable interactions with several key targets relevant to human health. For instance, preliminary simulations suggest that it may bind to enzymes involved in metabolic pathways associated with inflammation and oxidative stress. These interactions could underpin its potential therapeutic effects against conditions such as arthritis and neurodegenerative diseases.

The synthesis of this compound also highlights modern synthetic methodologies that have revolutionized organic chemistry. The use of transition metal-catalyzed reactions and asymmetric synthesis techniques has enabled the efficient construction of complex molecular frameworks like that of 2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide. These methods not only improve yield but also enhance enantioselectivity, which is critical for developing enantiopure drugs with minimal side effects.

In the context of drug development pipelines, this compound exemplifies how structural complexity can be leveraged to achieve desired pharmacological outcomes. Its unique combination of pharmacophores makes it a versatile tool for medicinal chemists seeking to design novel therapeutics. The indole-piperazine-benzamide scaffold provides multiple opportunities for optimization, allowing researchers to explore different biological pathways and therapeutic indications.

The role of interdisciplinary collaboration cannot be overstated in advancing our understanding of such compounds. Integration of expertise from organic chemistry, biochemistry, pharmacology, and computational biology has been instrumental in unraveling the mechanisms by which these molecules exert their effects. This holistic approach ensures that compounds like CAS no. 922089-02-9 are not only synthesized but also thoroughly characterized for their biological activity and safety profiles.

Future directions in research may involve exploring the synthetic derivatives of this benzamide derivative to identify more potent or selective analogs. Additionally, preclinical studies could provide valuable insights into its pharmacokinetic properties and potential therapeutic applications. Given its structural features and preliminary biological activity profiles, it holds promise as a lead compound for further development into a novel therapeutic agent.

In conclusion,2-ethoxy-N-2-(1-methyl-2,3-dihydro-1H-indol-5-yl)-2-(4-methylpiperazin-1-y)ethylbenzamide represents a significant advancement in chemical biology research due to its intricate structure and potential biological activities. Its synthesis showcases modern organic chemistry techniques while offering opportunities for further exploration into novel drug development strategies. As research continues to uncover new applications for indole derivatives and benzamide scaffolds,CAS no. 922089-02-9 will undoubtedly remain a subject of interest for scientists aiming to develop innovative therapeutics.